8-(2-chlorobenzyl)-1,3-dimethyl-7-phenyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-[(2-chlorophenyl)methyl]-2,4-dimethyl-7-phenylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C22H18ClN5O2/c1-25-19-18(20(29)26(2)22(25)30)28-13-17(14-8-4-3-5-9-14)27(21(28)24-19)12-15-10-6-7-11-16(15)23/h3-11,13H,12H2,1-2H3
• InChI Key: BHXSVZHLASVCJH-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N3C=C(N(C3=N2)CC4=CC=CC=C4Cl)C5=CC=CC=C5
• Molecular Formula: C22H18ClN5O2
• Molecular Weight: 419.9 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an imidazole ring and a purine dione structure. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. The purine nucleus is one of the most important and widely exploited heterocyclic rings for the development of bioactive molecules.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, it’s likely that it involves several steps, including the formation of the imidazole ring and the attachment of the various substituents. For example, 6-chloro-9H-purine could be used as the starting material, and the appropriate alkyl bromide or benzyl chloride derivatives could be reacted in a solution of DMF under basic conditions.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. For example, the imidazole ring is known to participate in a variety of reactions, including electrophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the imidazole ring could make it soluble in polar solvents.

Scientific Research Applications

Pharmacological Studies

Compounds with imidazo[1,5-a][1,4]benzodiazepine structures, similar to the one mentioned, are widely studied for their pharmacological effects. For instance, midazolam, a well-known benzodiazepine with an imidazo[1,5-a][1,4]benzodiazepine structure, is extensively researched for its sedative and anxiolytic properties. Studies have explored its effects on sleep parameters, demonstrating modifications in sleep onset latency, sleep duration, and sleep quality compared to placebo (Krieger, Mangin, & Kurtz, 1983).

Material Science and Biochemistry

The purine component of the compound is a critical structure in nucleic acids and plays a vital role in biochemistry and molecular biology. Research in this area often focuses on understanding the role of purines in cellular processes and the development of purine analogs as therapeutic agents. For example, heterocyclic amines like 2-amino-3,8-dimethylimidazo[4,5-f]quinoxaline (MeIQx) are studied for their DNA adduct formation and potential carcinogenicity, providing insights into the metabolic processing of such compounds and their biological effects (Turteltaub, Dingley, Curtis, Malfatti, Turesky, Garner, Felton, & Lang, 1999).

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinases (CDKs) . CDKs are a family of protein kinases that regulate the cell division cycle and modulate gene transcription .

Mode of Action

This compound acts as a CDK inhibitor . It interacts with CDKs, inhibiting their activity and leading to changes in the cell cycle and gene transcription . The compound shows a novel CDKs selectivity profile .

Biochemical Pathways

The compound affects the CDK-cyclin complexes that regulate the cell division cycle and gene transcription . By inhibiting CDKs, it disrupts these pathways and their downstream effects .

Pharmacokinetics

Derivatives of similar compounds have shown improved potency, metabolic stability, aqueous solubility, and anti-proliferative activity .

Result of Action

The inhibition of CDKs by this compound leads to changes in the cell cycle and gene transcription . This can result in anti-proliferative effects, making it potentially useful as an anticancer agent .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, chlorobenzyl chloride, a potential precursor in the synthesis of this compound, is known to be hazardous and can cause severe skin burns and eye damage.